Cas no 65399-18-0 (4-Nitrophthalide)

• Product Name: 4-Nitrophthalide
• CAS No: 65399-18-0
• MF: C₈H₅NO₄
• MW: 179.129602193832
• MDL: MFCD03069001
• CID: 58332
• PubChem ID: 1211692
• Update Time: 2025-04-18

4-Nitrophthalide Chemical and Physical Properties

Names and Identifiers

• 4-Nitroisobenzofuran-1(3H)-one
• 4-Nitro-1(3H)-isobenzofuranone
• 4-nitro-3H-2-benzofuran-1-one
• 4-NITROPHTHALIDE
• 4-nitro-3H-isobenzofuran-1-one
• 4-Nitro-phthalid
• NTPUVQUUAYGRHK-UHFFFAOYSA-N
• 4-nitro-2-benzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 4-nitro-
• 4-nitro-1,3-dihydro-2-benzofuran-1-one
• PubChem22573
• 1(3H)-Isobenzofuranone,4-nitro-
• 0018AC
• FCH1119711
• LS11798
• SY023223
• 1,3-dihydro-4-nitrobenzo[c]furan-1-one
• AS-40445
• CS-0096398
• DTXSID40361021
• SCHEMBL332607
• MFCD03069001
• AKOS000278077
• A835100
• 65399-18-0
• FT-0654356
• AM20080775
• AI-559/14805009
• DB-023226
• 4-Nitrophthalide

• MDL： MFCD03069001
• Inchi： 1S/C8H5NO4/c10-8-5-2-1-3-7(9(11)12)6(5)4-13-8/h1-3H,4H2
• InChI Key： NTPUVQUUAYGRHK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 179.02200
• Monoisotopic Mass: 179.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.519
• Melting Point: 151-154 ºC
• Boiling Point: 414.6 ℃ at 760 mmHg
• Flash Point: 414.6 °C at 760 mmHg
• Refractive Index: 1.632
• PSA: 72.12000
• LogP: 1.78840